molecular formula C13H19N5O3 B2414036 1-(3-methoxypropyl)-3-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)urea CAS No. 2034509-04-9

1-(3-methoxypropyl)-3-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)urea

Cat. No. B2414036
CAS RN: 2034509-04-9
M. Wt: 293.327
InChI Key: IFWKGWHDYHTXCQ-UHFFFAOYSA-N
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Description

1-(3-methoxypropyl)-3-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)urea is a useful research compound. Its molecular formula is C13H19N5O3 and its molecular weight is 293.327. The purity is usually 95%.
BenchChem offers high-quality 1-(3-methoxypropyl)-3-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-methoxypropyl)-3-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Synthesis and Enzyme Inhibition

A study on urea derivatives, including the synthesis of new compounds with potential enzyme inhibition and anticancer activities, highlights the role of such chemicals in drug discovery. The new compounds demonstrated varied levels of inhibition against specific enzymes, with one showing notable in vitro anticancer activity (Mustafa, Perveen, & Khan, 2014).

Antimicrobial Agents

The development of substituted quinazolines as antimicrobial agents illustrates the application of urea derivatives in combating microbial resistance. These compounds were tested against various bacterial strains, showing broad-spectrum activity, which is crucial for developing new antibiotics (Buha et al., 2012).

Anticancer Agents

Research into 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives as new anticancer agents underscores the compound's potential as BRAF inhibitors, a promising route for cancer treatment. These studies demonstrate the chemical's efficacy against various cancer cell lines, offering insights into its mechanism of action and potential therapeutic applications (Feng et al., 2020).

Material Science and Chemistry

Hydrogel Formation

The ability of urea derivatives to form hydrogels in specific conditions, with properties tunable by the anion identity, presents an interesting avenue for material science, particularly in drug delivery systems and tissue engineering (Lloyd & Steed, 2011).

Electrochemical Studies

The electrochemical oxidation study of urea derivatives, such as torasemide, emphasizes the importance of these compounds in analytical chemistry, especially in the development of voltammetric methods for drug determination in biological matrices (Barroso, Alonso, & Jiménez, 1994).

properties

IUPAC Name

1-(3-methoxypropyl)-3-[[3-(1-methylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]urea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H19N5O3/c1-18-7-3-5-10(18)12-16-11(21-17-12)9-15-13(19)14-6-4-8-20-2/h3,5,7H,4,6,8-9H2,1-2H3,(H2,14,15,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IFWKGWHDYHTXCQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C1C2=NOC(=N2)CNC(=O)NCCCOC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H19N5O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.32 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-methoxypropyl)-3-((3-(1-methyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)urea

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